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Compound of Interest

Compound Name:
2-Chlorobenzoic acid, 2-biphenyl

ester

Cat. No.: B413191

Get Quote

Application Note: Precision Synthesis of Hydroxybenzophenones via Fries Rearrangement of

2-Biphenylyl Esters

Executive Summary
The synthesis of hydroxybenzophenones from 2-biphenylyl esters represents a critical

transformation in the production of UV absorbers, polymer stabilizers, and pharmaceutical

intermediates. This application note details the Fries rearrangement of 2-biphenylyl benzoate

(and related esters) to yield isomeric hydroxybenzophenones.

While the thermal, Lewis acid-catalyzed route predominantly yields 2-hydroxy-5-

phenylbenzophenone (para-migration relative to the phenol), the photochemical variant (Photo-

Fries) provides access to the sterically hindered 2-hydroxy-3-phenylbenzophenone (ortho-

migration). This guide provides validated protocols for both pathways, emphasizing mechanistic

control to tune regioselectivity.
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The transformation involves the migration of an acyl group from the phenolic oxygen to the

aromatic ring.[1] The substrate, 2-biphenylyl benzoate (ester of [1,1'-biphenyl]-2-ol), presents a

unique steric challenge due to the bulky phenyl group at the C2 position (ortho to the ester).

Thermal Lewis Acid Catalysis (Thermodynamic Control)
In the presence of aluminum chloride (

), the reaction proceeds via an acylium ion intermediate.

Pathway: The bulky phenyl group at C2 sterically shields the C3 position (ortho).

Consequently, the acyl group preferentially attacks the C5 position (para to the hydroxyl

group).

Major Product: 5-Benzoyl-2-hydroxybiphenyl (equivalent to 2-hydroxy-5-

phenylbenzophenone).

Photo-Fries Rearrangement (Radical Cage Effect)
UV irradiation induces homolytic cleavage of the ester bond, generating a radical pair held

within a solvent cage.

Pathway: Recombination can occur at the ortho (C3) or para (C5) positions. The "cage

effect" often favors the ortho product despite steric hindrance, or yields a mixture.

Target Product: Access to 3-Benzoyl-2-hydroxybiphenyl (2-hydroxy-3-phenylbenzophenone).
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Caption: Divergent pathways for Fries rearrangement: Thermal (AlCl3) favors para-substitution;

Photochemical favors ortho-substitution.

Critical Parameters and Reagents
Parameter Thermal (AlCl3) Photochemical (UV)

Catalyst
Anhydrous

(1.2 - 2.0 equiv)
None (Light driven)

Solvent
Chlorobenzene, Nitrobenzene,

or Solvent-free

Methanol, Cyclohexane, or

SDS Micelles

Temperature 120°C - 140°C Ambient (25°C)

Atmosphere
Inert (

or Ar) essential

Inert (

) recommended

Selectivity High Para (C5) selectivity
Mixed / Ortho (C3) favored in

micelles

Reaction Time 2 - 6 Hours
1 - 12 Hours (Lamp

dependent)

Experimental Protocols
Protocol A: Thermal Synthesis of 2-Hydroxy-5-
phenylbenzophenone
Targeting the thermodynamically stable para-isomer.

Reagents:

2-Biphenylyl benzoate (10 mmol, 2.74 g)

Aluminum Chloride (

), anhydrous (12 mmol, 1.60 g)

Chlorobenzene (20 mL) [Alternative: Solvent-free melt at 140°C]
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Procedure:

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and a

drying tube (or

inlet).

Dissolution: Add 2-biphenylyl benzoate and chlorobenzene. Stir until dissolved.

Catalyst Addition: Cool the solution to 0°C in an ice bath. Add powdered

in small portions over 10 minutes to control the exotherm. The solution may turn
yellow/orange.

Reaction: Remove the ice bath and heat the mixture to 120°C (oil bath temperature). Stir for

3–4 hours. Evolution of HCl gas indicates reaction progress (monitor via litmus at outlet).

Quenching: Cool the mixture to room temperature. Pour the reaction mass slowly into a

beaker containing 50 g of crushed ice and 10 mL of concentrated HCl. This breaks the

aluminum complex.

Extraction: Separate the organic layer.[2] Extract the aqueous layer with Dichloromethane

(DCM) (

mL). Combine organic phases.[2][3][4][5][6][7]

Washing: Wash with water, then brine.[2] Dry over anhydrous

.

Purification: Evaporate the solvent under reduced pressure. Recrystallize the residue from

Ethanol/Water or purify via flash chromatography (Hexane/EtOAc 9:1).

Expected Yield: 75–85% Characterization:

IR:
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(C=O, H-bonded),

(OH).

1H NMR: Look for the singlet or doublet at the C6 position and the specific substitution

pattern of the biphenyl core.

Protocol B: Photochemical Synthesis of 2-Hydroxy-3-
phenylbenzophenone
Targeting the sterically hindered ortho-isomer via the Photo-Fries reaction.

Reagents:

2-Biphenylyl benzoate (2 mmol)

Solvent: Methanol (100 mL) or 0.1 M SDS aqueous solution (micellar media enhances ortho-

selectivity).

Procedure:

Preparation: Dissolve the ester in the chosen solvent.[4] If using SDS, sonicate to ensure

micellar incorporation.

Deoxygenation: Purge the solution with Nitrogen for 15 minutes to prevent oxidative side

reactions.

Irradiation: Place the solution in a quartz vessel. Irradiate with a low-pressure mercury lamp (

) or a medium-pressure lamp.

Monitoring: Monitor by TLC or HPLC every 30 minutes. The reaction is complete when the

starting ester is consumed.

Workup:

Methanol: Evaporate solvent.[2][3][7]

SDS: Extract with Ethyl Acetate (
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mL).[2]

Purification: The crude will likely contain a mixture of ortho- and para-isomers and phenol

byproducts. Separate via column chromatography (Silica gel, Hexane/DCM gradient).

Workflow Visualization
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Caption: Decision matrix for synthesizing specific hydroxybenzophenone isomers.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (Thermal)
Deactivation of

by moisture.

Ensure all glassware is flame-

dried; use fresh anhydrous

.

Incomplete Reaction Temperature too low.

Increase temperature to 140°C

or use solvent-free conditions

(neat).[8]

Mixture of Isomers
Thermodynamic equilibrium

not reached.[3]

Extend reaction time (Thermal)

or change solvent polarity

(Photo).

Polymerization/Tars
Overheating or impure starting

material.

Control addition rate of

catalyst; purify ester precursor

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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